Cas no 2055683-38-8 (2-Butanol, 1-(3-pyridinylamino)-)

• Product Name: 2-Butanol, 1-(3-pyridinylamino)-
• CAS No: 2055683-38-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD31720495
• CID: 5163187
• Update Time: 2026-03-04

2-Butanol, 1-(3-pyridinylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-(3-pyridinylamino)-

• MDL： MFCD31720495
• Inchi： 1S/C9H14N2O/c1-2-9(12)7-11-8-4-3-5-10-6-8/h3-6,9,11-12H,2,7H2,1H3
• InChI Key： GYYRSHDZRQJJEU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)C(O)CC

Additional information on 2-Butanol, 1-(3-pyridinylamino)-

Introduction to 2-Butanol, 1-(3-pyridinylamino)- (CAS No. 2055683-38-8)

2-Butanol, 1-(3-pyridinylamino)-, identified by its Chemical Abstracts Service (CAS) number 2055683-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, featuring a butyl group attached to a pyridine ring via an amino substituent. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug development and material science applications.

The 1-(3-pyridinylamino)- moiety introduces a nitrogen-rich heterocyclic core, which is well-documented for its role in enhancing molecular interactions with biological targets. Pyridine-based compounds are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the butyl group in 2-Butanol, 1-(3-pyridinylamino)- contributes to its solubility and metabolic stability, making it an attractive candidate for further functionalization and therapeutic applications.

In recent years, the demand for novel scaffolds in drug discovery has led to extensive exploration of pyridine derivatives. The compound CAS No. 2055683-38-8 has been studied for its potential in modulating enzyme activity and receptor binding. For instance, researchers have investigated its interactions with kinases and proteases, which are key targets in oncology and inflammatory diseases. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain therapeutic pathways.

The synthesis of 2-Butanol, 1-(3-pyridinylamino)- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the pyridinylamino group efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of additional functional groups, expanding the chemical space available for drug design.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The pyridine ring serves as a versatile pharmacophore, capable of being modified to optimize pharmacokinetic properties and target specificity. For example, halogenated pyridines or alkoxylated derivatives can be synthesized to improve bioavailability and tissue distribution. Such modifications are crucial for translating preclinical findings into clinical success.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like CAS No. 2055683-38-8. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and metabolic stability with remarkable accuracy. These tools have been instrumental in identifying lead compounds that exhibit high efficacy against disease-causing targets while minimizing off-target effects.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors based on pyridine derivatives due to their broad therapeutic potential. 2-Butanol, 1-(3-pyridinylamino)- has been explored as a precursor for drugs targeting neurological disorders, where its ability to cross the blood-brain barrier is particularly valuable. Additionally, its structural features make it suitable for designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

In material science applications, this compound has been investigated for its role in polymer synthesis and functional coatings. The pyridine nitrogen can participate in coordination chemistry with metal ions, leading to the development of novel materials with enhanced stability or catalytic activity. Such applications highlight the broad utility of CAS No. 2055683-38-8 beyond traditional pharmaceutical uses.

The safety profile of 2-Butanol, 1-(3-pyridinylamino)- is another critical consideration in its development as a pharmaceutical intermediate. While preliminary toxicology studies suggest moderate toxicity at high concentrations, further research is needed to fully characterize its safety margins. Regulatory agencies require comprehensive data on absorption, distribution, metabolism, and excretion (ADME) properties before approving new drug candidates derived from this scaffold.

Future research directions for CAS No. 2055683-38-8 include exploring its potential as a prodrug or combination therapy component. By leveraging its structural flexibility, scientists aim to develop formulations that enhance drug delivery or synergize with existing treatments. Such innovations could lead to more effective therapies with improved patient outcomes.

In conclusion,2-Butanol, 1-(3-pyridinylamino)- (CAS No. 2055683-38-8) represents a promising chemical entity with diverse applications in pharmaceuticals and materials science. Its unique structural features and modifiable pharmacophore make it an invaluable asset for researchers seeking novel bioactive molecules. As computational tools and synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further.